Cas no 51632-12-3 (2-(4-Bromophenyl)-3-methylbutanenitrile)

2-(4-Bromophenyl)-3-methylbutanenitrile structure
51632-12-3 structure
Product Name:2-(4-Bromophenyl)-3-methylbutanenitrile
CAS No:51632-12-3
MF:C11H12BrN
MW:238.1237
MDL:MFCD11592218
CID:3028850
PubChem ID:13059055
Update Time:2024-11-02

2-(4-Bromophenyl)-3-methylbutanenitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Bromophenyl)-3-methylbutanenitrile
    • 2-(4-Bromo-phenyl)-3-methyl-butyronitrile
    • FCH1405203
    • NE30089
    • AK482788
    • SCHEMBL10952365
    • CS-0154332
    • MFCD11592218
    • AKOS015151372
    • 51632-12-3
    • DS-18928
    • EN300-129355
    • DB-103622
    • MDL： MFCD11592218
    • Inchi： 1S/C11H12BrN/c1-8(2)11(7-13)9-3-5-10(12)6-4-9/h3-6,8,11H,1-2H3
    • InChI Key： HVKBRQVNADDWAP-UHFFFAOYSA-N
    • SMILES： BrC1C([H])=C([H])C(=C([H])C=1[H])C([H])(C#N)C([H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

  • Exact Mass: 237.01531g/mol
  • Monoisotopic Mass: 237.01531g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 23.8

2-(4-Bromophenyl)-3-methylbutanenitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B804580-10mg
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10mg
 $ 50.00 2022-06-06
TRC
B804580-50mg
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 $ 160.00 2022-06-06
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B804580-100mg
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 $ 230.00 2022-06-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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 51632-12-3 97%
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eNovation Chemicals LLC
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abcr
AB490209-250 mg
2-(4-Bromophenyl)-3-methylbutanenitrile; .
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abcr
AB490209-1 g
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 €178.70 2023-04-20
Alichem
A019121340-250mg
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 51632-12-3 97%
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 $204.00 2023-09-01
Alichem
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2-(4-Bromophenyl)-3-methylbutanenitrile Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:51632-12-3)2-(4-Bromophenyl)-3-methylbutanenitrile
Order Number:A1164056
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 00:20
Price ($):267.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:51632-12-3)2-(4-Bromophenyl)-3-methylbutanenitrile
A1164056
Purity:99%
Quantity:5g
Price ($):267.0
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